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‘ Compound of Interest

Compound Name: 5-Hexenal
Cat. No.: B1605083
Abstract

5-Hexenal is a valuable unsaturated aldehyde characterized by a terminal double bond and a six-carbon chain. Its bifunctional nature makes it a cruc

Introduction

5-Hexenal (CsH100) is an organic compound featuring both an aldehyde functional group and a terminal alkene. This structure allows for a wide rang

Pathway 1: Oxidation of 5-Hexen-1-ol

The most direct and common route to 5-hexenal is the selective oxidation of the corresponding primary alcohol, 5-hexen-1-ol. The primary challenge

graph "Oxidation of 5 Hexen 1 ol" {
graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, size="7.6,3!", ratio=fill];
node [shape=box, style="filled", fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=11];

// Nodes

Precursor [label="5-Hexen-1-ol", fillcolor="#F1F3F4", fontcolor="#202124"];

Product [label="5-Hexenal", fillcolor="#F1F3F4", fontcolor="#202124"1;

PCC Reagent [label="PCC\nDichloromethane", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Swern Reagent [label="1. DMSO, (COCl):2\n2. Triethylamine", shape=ellipse, fillcolor="#34A853", fontcolor="#FF

// Edges
Precursor -> Product [label="PCC Oxidation", fontcolor="#5F6368", color="#4285F4"];
PCC_Reagent -> Precursor [arrowhead=none, style=dashed, color="#4285F4"];

{rank=same; Precursor; Product;}

// Invisible nodes for spacing the second pathway
dummyl [style=invis, shape=point, width=0];
dummy2 [style=invis, shape=point, width=0];
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Precursor -> dummyl [style=invis];
dummyl -> Product [label=" Swern Oxidation ", fontcolor="#5F6368", color="#34A853"];
Swern Reagent -> dummyl [arrowhead=none, style=dashed, color="#34A853"];

Oxy-Cope Rearrangement

A variation of the Cope rearrangement, the Oxy-Cope rearrangement, involves a-[1][1l]sigmatropic shift in a 1,
[2]
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Conclusion

The synthesis of 5-hexenal can be achieved through several reliable pathways. The oxidation of 5-hexen-1-o0l, |

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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